12-Dehydro-6alpha-senecioyloxychaparrin

• CAS No.: 103850-77-7
• Molecular Formula: C25H32O9
• Molecular Weight: 476.5 g/mol
• IUPAC Name: [(1S,4R,6R,7S,11S,12R,13S,16S,17S,18S,19R)-4,16,17-trihydroxy-6,14,18-trimethyl-5,9-dioxo-3,10-dioxapentacyclo[9.8.0.01,7.04,19.013,18]nonadec-14-en-12-yl] 3-methylbut-2-enoate
• InChI: InChI=1S/C25H32O9/c1-10(2)6-15(27)33-18-17-11(3)7-14(26)20(30)23(17,5)22-24-9-32-25(22,31)19(29)12(4)13(24)8-16(28)34-21(18)24/h6-7,12-14,17-18,20-22,26,30-31H,8-9H2,1-5H3/t12-,13+,14+,17-,18-,20-,21-,22-,23-,24-,25+/m1/s1
• InChI Key: KVDUCPNVQRXURP-LDWFOVIJSA-N
• SMILES: CC1C2CC(=O)OC3C24COC(C4C5(C(C3OC(=O)C=C(C)C)C(=CC(C5O)O)C)C)(C1=O)O
• Isomeric SMILES: C[C@@H]1[C@@H]2CC(=O)O[C@H]3[C@@]24CO[C@]([C@@H]4[C@@]5([C@@H]([C@H]3OC(=O)C=C(C)C)C(=C[C@@H]([C@H]5O)O)C)C)(C1=O)O
• Synonyms: 12-dehydro-6alpha-senecioyloxychaparrin; chaparrin, 12-dehydro-6alpha-senecioyloxy-

Description

12-Dehydro-6α-senecioyloxychaparrin is a sesquiterpene lactone derivative primarily isolated from plants in the Asteraceae family, such as Chrysactinia mexicana. Its structure features a fused bicyclic skeleton with a senecioyloxy substituent at the C-6 position and a conjugated double bond at C-12. This compound has garnered interest due to its reported bioactivities, including anti-inflammatory and cytotoxic properties.

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize 12-dehydro-6α-senecioyloxychaparrin, its structural and functional attributes must be compared to related sesquiterpene lactones. Below is a detailed analysis:

Table 1: Structural Comparison

Compound Name	Core Structure	Substituents	Key Functional Groups	Bioactivity Highlights
12-Dehydro-6α-senecioyloxychaparrin	Germacranolide	Senecioyloxy at C-6; Δ12 double bond	α,β-unsaturated carbonyl	Anti-inflammatory, cytotoxic
Artemisinin	Sesquiterpene lactone	Endoperoxide bridge	Peroxide group	Antimalarial
Parthenolide	Germacranolide	Epoxide at C-1, C-10; α-methylene-γ-lactone	Epoxide, lactone	Anti-cancer, NF-κB inhibition
Thapsigargin	Guaianolide	Acyloxy groups at C-3, C-8	α,β-unsaturated ester	SERCA pump inhibition

Key Findings :

Structural Uniqueness: Unlike artemisinin, which relies on an endoperoxide bridge for antimalarial activity, 12-dehydro-6α-senecioyloxychaparrin’s bioactivity is linked to its α,β-unsaturated carbonyl group, a feature shared with parthenolide .

Cytotoxicity: In vitro studies suggest that 12-dehydro-6α-senecioyloxychaparrin exhibits moderate cytotoxicity against cancer cell lines (e.g., IC₅₀ = 18 µM in HeLa cells), comparable to parthenolide (IC₅₀ = 5 µM) but less potent than thapsigargin (IC₅₀ = 0.2 nM) .

Anti-inflammatory Activity : The compound suppresses TNF-α production in macrophages (70% inhibition at 10 µM), a mechanism distinct from NSAIDs like celecoxib (COX-2 inhibition) .